Cas no 887582-56-1 (1,2,4-Benzenetriol,5-(aminomethyl)-)

1,2,4-Benzenetriol,5-(aminomethyl)- structure
887582-56-1 structure
Product Name:1,2,4-Benzenetriol,5-(aminomethyl)-
CAS No:887582-56-1
MF:C7H9NO3
MW:155.151262044907
CID:713331
Update Time:2024-01-31

1,2,4-Benzenetriol,5-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzenetriol,5-(aminomethyl)-
    • 2,4,5-Trihydroxybenzylamine
    • 5-(aminomethyl)benzene-1,2,4-triol
    • MDL: MFCD07786715
    • Inchi: 1S/C7H9NO3/c8-3-4-1-6(10)7(11)2-5(4)9/h1-2,9-11H,3,8H2
    • InChI Key: BHUFLVAXHNGAPA-UHFFFAOYSA-N
    • SMILES: NCC1=CC(O)=C(O)C=C1O

Computed Properties

  • Exact Mass: 155.058
  • Monoisotopic Mass: 155.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 16
  • XLogP3: 0.3
  • Topological Polar Surface Area: 86.7A^2
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